1H,3H-Pyrano[3,4-c]pyran-1-one,5-ethenyl-4,4a,5,6-tetrahydro-6-[[2-O-[(3,3',5-trihydroxy[1,1'-biphenyl]-2-yl)carbonyl]-b-D-glucopyranosyl]oxy]-,(4aS,5R,6S)-

• Molecular Formula: C29H30O13
• Molecular Weight: 586.5 g/mol
• IUPAC Name: [6-[(4-ethenyl-8-oxo-4,4a,5,6-tetrahydro-3H-pyrano[3,4-c]pyran-3-yl)oxymethyl]-3,4,5-trihydroxyoxan-2-yl] 3,5-dihydroxy-4-(3-hydroxyphenyl)benzoate
• InChI: InChI=1S/C29H30O13/c1-2-16-17-6-7-38-27(37)18(17)11-39-28(16)40-12-21-23(33)24(34)25(35)29(41-21)42-26(36)14-9-19(31)22(20(32)10-14)13-4-3-5-15(30)8-13/h2-5,8-11,16-17,21,23-25,28-35H,1,6-7,12H2
• InChI Key: FWSMZQZCMSGCCU-UHFFFAOYSA-N
• Canonical SMILES: C=CC1C2CCOC(=O)C2=COC1OCC3C(C(C(C(O3)OC(=O)C4=CC(=C(C(=C4)O)C5=CC(=CC=C5)O)O)O)O)O

Description

The compound 1H,3H-Pyrano[3,4-c]pyran-1-one,5-ethenyl-4,4a,5,6-tetrahydro-6-[[2-O-[(3,3',5-trihydroxy[1,1'-biphenyl]-2-yl)carbonyl]-β-D-glucopyranosyl]oxy]-,(4aS,5R,6S)- (hereafter referred to as Compound A) is a highly substituted iridoid glycoside characterized by a pyrano[3,4-c]pyran core, a vinyl group at C-5, and a β-D-glucopyranosyl unit esterified with a 3,3',5-trihydroxybiphenyl carbonyl group at C-6 (). Its molecular formula is C₂₈H₃₆O₁₂ (MW: 564.58), and it exhibits stereochemical specificity at C-4a, C-5, and C-6 (4aS,5R,6S) (). This structural complexity distinguishes it from simpler iridoids like gentiopicroside (GPS) and sweroside, which lack the biphenyl moiety.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences between Compound A and analogous pyrano[3,4-c]pyran derivatives:

Compound	Substituents/Modifications	Molecular Formula (MW)	Source/Origin	Pharmacological Activities	References
Compound A	3,3',5-Trihydroxybiphenyl carbonyl ester at C-6 of glucose	C₂₈H₃₆O₁₂ (564.58)	Semi-synthetic or natural*	Potential enhanced bioavailability/activity (predicted)
Gentiopicroside (GPS)	β-D-Glucopyranosyloxy at C-6; no biphenyl group	C₁₆H₂₀O₉ (356.32)	Gentiana species	Anti-inflammatory, hepatoprotective
Sweroside	β-D-Glucopyranosyloxy at C-6; lacks biphenyl and vinyl groups	C₁₆H₂₂O₉ (358.34)	Swertia and Gentiana species	Choleretic, anti-diabetic
M02/M03 (GPS metabolites)	5-(Hydroxymethyl)-6-methylpyrano[3,4-c]pyran (diastereomers at C-5 and C-6)	C₁₀H₁₂O₅ (212.20)	Microbial transformation of GPS	Antibacterial, antifungal
Enicostemin A	Bis(hydroxymethyl) at C-5 and C-6; no glycosylation	C₉H₁₂O₆ (216.19)	Enicostemma verticillatum	Not reported; structural analog
Trifloroside	2,3,6-Tri-O-acetyl-β-D-glucose esterified with 2,3-dihydroxybenzoate	C₂₉H₃₄O₁₄ (618.57)	Synthetic or plant-derived	Unknown; acetyl groups may enhance stability

Note: The biphenyl group in Compound A is rare in natural iridoids, suggesting semi-synthetic derivation or specialized biosynthesis.

Stereochemical and Pharmacokinetic Considerations

• Stereochemistry : Compound A shares the (4aS,5R,6S) configuration with gentiopicroside (), which is critical for binding to biological targets. In contrast, metabolites M02 and M03 exhibit diastereomeric configurations at C-5 and C-6 (5S,6S vs. 5R,6S), altering their metabolic stability and activity ().
• Metabolism: The bulky biphenyl ester in Compound A likely slows hydrolysis by intestinal flora compared to GPS, which is rapidly metabolized to isochroman and pyrano[3,4-c]pyran derivatives ().
• Bioactivity: The biphenyl group may enhance antioxidant or anti-inflammatory effects due to phenolic hydroxyls, analogous to flavonoids ().

Research Findings

• Antimicrobial Activity : GPS metabolites (e.g., G5) show antibacterial and antifungal properties (), but Compound A’s biphenyl group could broaden its spectrum.
• Metabolic Stability : The acetylated glucose in Trifloroside () increases lipophilicity, a strategy that could be applied to Compound A for improved membrane permeability.

Q & A

Basic Research Questions

Q. What are the primary synthetic challenges in constructing the glycosidic linkage of this compound, and how can they be methodologically addressed?

• Answer : The β-D-glucopyranosyloxy group introduces stereochemical complexity due to the need for precise anomeric control. A common strategy involves using thioglycoside precursors or Koenigs-Knorr conditions with silver triflate to promote β-selectivity. Protecting groups (e.g., acetyl or benzyl) on the glucose moiety are critical to prevent undesired side reactions. Post-synthetic deprotection under mild acidic or basic conditions (e.g., NaOMe/MeOH for acetyl groups) preserves the integrity of the labile pyranopyran core .
• Example Protocol :

• React thiobarbituric acid with protected β-D-glucopyranosyl bromide in dry DMF under argon.
• Purify via column chromatography (silica gel, EtOAc/hexane gradient).
• Confirm glycosidic bond formation via $^{1}\text{H NMR}$ (anomeric proton at δ 4.8–5.2 ppm, $J = 7–8 \, \text{Hz}$ for β-linkage) .

Q. Which spectroscopic techniques are most effective for confirming the stereochemistry of the pyranopyran core and substituents?

• Answer :

• NMR : $^{1}\text{H}$-$^{13}\text{C}$ HSQC and NOESY experiments resolve axial/equatorial proton orientations in the pyran rings. For example, NOE correlations between H-4a and H-6 confirm the cis-fused ring system .
• X-ray crystallography : Resolves absolute configurations (e.g., 4aS,5R,6S) but requires high-purity crystals. Use slow vapor diffusion (MeOH/CHCl$_3$) for crystallization .
• IR : The lactone carbonyl (C=O) at ~1700 cm$^{-1}$ and hydroxyl stretches (3200–3500 cm$^{-1}$) confirm functional group integrity .

Advanced Research Questions

Q. How can researchers address contradictions in $^{13}\text{C NMR}$ data during structural elucidation, particularly for the biphenyl-carbonyl moiety?

• Answer : Contradictions often arise from dynamic rotational isomerism in the biphenyl group or solvent-induced shifts. Strategies include:

• Variable-temperature NMR : Cooling to −40°C slows rotation, splitting peaks into distinct signals for each conformer .
• Computational modeling : Compare experimental $^{13}\text{C}$ shifts with DFT-calculated values (e.g., B3LYP/6-31G* basis set) to identify misassignments .
• Isotopic labeling : Introduce $^{13}\text{C}$-labeled carbonyl groups to track coupling patterns .

Q. What stabilization strategies are recommended for preventing hydrolytic degradation of the lactone ring in aqueous environments?

• Answer : The lactone’s hydrolytic susceptibility limits bioavailability. Mitigation approaches:

• pH control : Store solutions at pH 5–6 (buffered with citrate) to minimize ring-opening.
• Lyophilization : Formulate as a freeze-dried powder to reduce water activity .
• Derivatization : Replace the lactone with a stabilized ketone (e.g., 5-hydroxymethylfurfural derivatives via Claisen-Schmidt condensation) while retaining bioactivity .